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Compound of Interest

Compound Name: LY2228820

Cat. No.: B7881755 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling LY2228820, also known as Ralimetinib. Adherence to

these procedural steps is vital for ensuring personal safety, maintaining experimental integrity,

and protecting the environment. LY2228820 is a potent and selective inhibitor of p38 MAPK α/β

and should be handled with care in a laboratory setting.[1][2]

Hazard Identification and Classification
LY2228820 (Ralimetinib) is classified with specific hazards that necessitate careful handling.

The primary routes of exposure are inhalation, skin and eye contact, and ingestion.[3]

Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[3]

Acute Aquatic Toxicity H400 Very toxic to aquatic life.[3]

Chronic Aquatic Toxicity H410
Very toxic to aquatic life with

long lasting effects.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory to minimize exposure risk. While some safety

data sheets may state that no special equipment is required under normal use, it is best

practice for handling potent powder compounds to employ a more robust set of precautions.[4]
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PPE Category Item Specifications Rationale

Hand Protection Double Nitrile Gloves

Chemotherapy-grade,

powder-free. The

outer glove's cuff

should extend over

the gown sleeve.

Prevents skin

absorption. Double

gloving allows for

immediate removal of

the outer glove if

contaminated.[5]

Body Protection Disposable Gown

Solid-front, back-

closing, long-sleeved

gown made of a low-

permeability fabric.

Protects skin and

clothing from

contamination. Must

be disposed of as

hazardous waste after

use.[5]

Eye & Face Protection
Safety Goggles &

Face Shield

ANSI Z87.1-compliant

safety goggles. A full

face shield should be

worn over goggles

when handling the

powder or solutions.

[5]

Protects against

splashes and

aerosolized particles.

[5]

Respiratory Protection
N95 Respirator (or

higher)

NIOSH-approved N95

or higher-rated

respirator.

Required when

handling the solid

compound outside of

a certified

containment system

(e.g., fume hood) to

prevent inhalation.[5]

Foot & Hair Protection Shoe & Hair Covers

Disposable, non-slip

shoe covers and a

hair bonnet.

Prevents the spread

of contamination

outside of the

laboratory.

Operational Plan for Handling LY2228820

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_LY2874455.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_LY2874455.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_LY2874455.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_LY2874455.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_LY2874455.pdf
https://www.benchchem.com/product/b7881755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7881755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A systematic approach to handling LY2228820 from receipt to disposal is critical for safety and

to prevent contamination.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Keep containers tightly sealed in a cool, dry, and well-ventilated area.[3]

Powder: Store at -20°C.[3]

In Solvent: Store at -80°C.[3]

Incompatibilities: Store away from strong acids/alkalis and strong oxidizing/reducing agents.

[3]

Preparation and Use
Designated Area: All handling of LY2228820 should be conducted in a designated area, such

as a chemical fume hood or a biological safety cabinet, to avoid the formation of dust and

aerosols.[3]

Pre-Handling: Before handling, ensure all necessary PPE is correctly donned.

Weighing: If weighing the solid form, do so within a ventilated enclosure.

Solution Preparation: When preparing solutions, add the solvent to the solid to minimize dust

generation.

General Practices: Avoid inhalation, and contact with skin and eyes.[3] Do not eat, drink, or

smoke in the handling area.[3]

Post-Handling: Thoroughly wash hands and any exposed skin after handling.[3]

Spill Management
In the event of a spill, immediate action is required:

Evacuate: Evacuate all non-essential personnel from the area.
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Ventilate: Ensure the area is well-ventilated.

PPE: Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves.[3]

Containment: Cover the spill with an absorbent material.

Cleanup: Carefully collect the spilled material and absorbent into a sealed, labeled

hazardous waste container.

Decontamination: Clean the spill area with an appropriate solvent or detergent and water.

Collect all cleanup liquids as hazardous waste.[3]

Disposal Plan
All waste containing LY2228820 must be treated as hazardous and disposed of according to

local, state, and federal regulations.[3]

Waste Stream Description Containment Disposal Method

Solid Hazardous

Waste

Contaminated gloves,

gowns, shoe covers,

absorbent liners,

weigh boats, pipette

tips, and empty vials.

Designated, sealed,

and labeled

hazardous waste

container.

Dispose of

contents/container to

an approved waste

disposal plant.[3]

Liquid Hazardous

Waste

Unused or expired

stock solutions and

contaminated

solvents.

Compatible, leak-

proof, and labeled

hazardous waste

container.

Dispose of

contents/container to

an approved waste

disposal plant.[3]

Sharps Hazardous

Waste

Needles and syringes

used in animal

studies.

Puncture-proof,

labeled sharps

container for

hazardous waste.

Arrange for pickup

and disposal through

your institution's

Environmental Health

and Safety (EHS)

office or a licensed

hazardous waste

contractor.[3]
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Visual Guides
The following diagrams illustrate the operational workflow and risk mitigation strategies for

handling LY2228820.
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Caption: Operational workflow for handling LY2228820.
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Risk Assessment Mitigation Strategies
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Caption: Risk assessment and mitigation for LY2228820.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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